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Compound of Interest

Compound Name: AGI-24512

Cat. No.: B10800677

Essential Safety and Handling Guide for AGI-
24512

This guide provides crucial safety and logistical information for the handling and disposal of
AGI-24512, a potent methionine adenosyltransferase 2a (MAT2A) inhibitor. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

For research use only. Not for human consumption or therapeutic use.[1]

Personal Protective Equipment (PPE)

When handling AGI-24512, a comprehensive array of personal protective equipment is
mandatory to prevent skin contact, inhalation, and eye contact.
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PPE Category Required Equipment Specifications

Safety glasses with side- Must be worn at all times in the

Eye Protection )
shields or goggles laboratory.

Nitrile or neoprene gloves are
_ _ _ recommended. Inspect gloves
Hand Protection Chemical-resistant gloves
for tears or holes before use

and change them frequently.

A full-length lab coat should be
Body Protection Laboratory coat worn and buttoned to its full

length.

Work should be conducted in a
Respiratory Protection Use in a well-ventilated area fume hood to avoid inhalation
of any dust or aerosols.

Operational Plan: Handling and Storage

Strict adherence to the following operational procedures is essential for the safe handling and
storage of AGI-24512.

2.1. Handling:

¢ Avoid Dust Formation: Handle the solid compound carefully to prevent the generation of
dust.

« Ventilation: Always handle AGI-24512 in a well-ventilated area, preferably within a chemical

fume hood.

o Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.
e Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.

2.2. Storage:
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o Temperature: Store the solid compound at -20°C for up to 3 years. Stock solutions should be
stored at -80°C for up to 1 year or -20°C for up to 1 month.[2]

o Container: Keep the container tightly closed in a dry and well-ventilated place.
e Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan

All waste materials contaminated with AGI-24512 must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.

e Solid Waste: Collect solid waste in a designated, labeled, and sealed container.

» Liquid Waste: Collect solutions in a designated, labeled, and sealed container for hazardous
liquid waste. Do not dispose of down the drain.

o Contaminated Materials: Any materials that have come into contact with AGI-24512, such as
gloves, pipette tips, and paper towels, should be disposed of as hazardous waste.

Experimental Workflow

The following diagram illustrates a typical workflow for handling AGI-24512 in a laboratory
setting.
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Workflow for handling AGI-24512.

Signaling Pathway
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AGI-24512 is an inhibitor of Methionine Adenosyltransferase 2A (MAT2A). By inhibiting MAT2A,
it disrupts the production of S-adenosylmethionine (SAM), a universal methyl donor, which in

turn affects various cellular processes, including DNA methylation and protein methylation. This

can lead to DNA damage and inhibit the proliferation of cancer cells, particularly those with
MTAP deletion.[1][3]

AGI-24512 Mechanism of Action
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Signaling pathway of AGI-24512.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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